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Compound of Interest

Compound Name: IHCH-7113

Cat. No.: B3013062

Disclaimer: A specific Safety Data Sheet (SDS) for IHCH-7113 is not publicly available. The
following guidance is based on best practices for handling potent, psychoactive research
chemicals and active pharmaceutical ingredients (APIs). All researchers must conduct a risk
assessment prior to handling this compound and consult with their institution's Environmental
Health and Safety (EHS) department.

IHCH-7113 is a potent 5-HT2A serotonin receptor agonist and a putative psychedelic
compound. Due to its pharmacological activity, it should be handled with extreme caution to
prevent accidental exposure. Engineering controls should be the primary means of protection,
with Personal Protective Equipment (PPE) serving as a crucial secondary barrier.

Personal Protective Equipment (PPE)

Appropriate PPE is essential to minimize exposure during the handling of IHCH-7113.[1][2][3]
The selection of PPE should be based on a thorough risk assessment of the specific
procedures being performed.[1]

Table 1: Recommended Personal Protective Equipment for Handling IHCH-7113
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_ Double-gloved
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Experimental Protocols
Receiving and Storage

« Verification: Upon receipt, verify the container is intact and properly labeled.

o Storage: Store IHCH-7113 in a designated, locked, and ventilated cabinet away from

incompatible materials. Maintain storage at 4°C and protect from light. For solutions in

solvent, store at -80°C for up to 6 months or -20°C for up to 1 month, protected from light.
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 Inventory: Maintain a detailed inventory log for this compound, as it may be subject to
regulations for controlled substances or their analogs.

Handling and Weighing of Solid IHCH-7113

o Designated Area: All handling of solid IHCH-7113 must be performed in a designated area,
such as a chemical fume hood or a powder containment hood, to prevent inhalation of
airborne particles.[3]

o PPE: Don the appropriate PPE as specified in Table 1.

o Weighing: Use a calibrated analytical balance within the containment area. Use anti-static
weighing dishes to minimize dispersal of the powder.

o Cleaning: After weighing, carefully clean all surfaces, including the balance, with a suitable
solvent (e.g., 70% ethanol) to decontaminate the area. Dispose of all contaminated wipes as
hazardous waste.

Preparation of Solutions

¢ Solvent Selection: Choose an appropriate solvent based on experimental requirements.
e Procedure:

o Perform all solution preparation within a certified chemical fume hood.

o Add the solvent slowly to the pre-weighed IHCH-7113 to avoid splashing.

o If necessary, use sonication or gentle heating to aid dissolution.

o Labeling: Clearly label the solution with the compound name, concentration, solvent, date of
preparation, and appropriate hazard symbols.

Operational and Disposal Plans
Spill Response Plan

A written emergency procedure for spills must be developed and implemented.[4] Spill kits
should be readily available in all areas where IHCH-7113 is handled.
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For Small Spills (<5 mg or <1 mL):

Alert Personnel: Immediately alert others in the vicinity.

Isolate the Area: Restrict access to the spill area.

Don PPE: Put on the appropriate PPE for spill cleanup from a designated spill kit.[5]
Containment:

o Powder: Gently cover the spill with absorbent pads and then wet the pads with water to
prevent the powder from becoming airborne.[6]

o Liquid: Cover the spill with absorbent pads or granules, working from the outside in.[6]

Cleanup: Carefully collect all contaminated materials using a scoop and scraper and place
them into a labeled hazardous waste bag.[5][6]

Decontamination: Clean the spill area three times with a detergent solution, followed by a
water rinse.[5]

Disposal: Dispose of all contaminated materials, including PPE, as hazardous chemical
waste.

For Large Spills (>5 mg or >1 mL):

Evacuate: Evacuate the immediate area and alert all personnel.
Emergency Contact: Contact your institution's EHS department immediately.
Isolate: Close the doors to the affected area and prevent re-entry.

Professional Cleanup: Do not attempt to clean up a large spill unless you are part of a
trained emergency response team.

Waste Disposal Plan

All waste contaminated with IHCH-7113 must be treated as hazardous chemical waste.
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e Segregation: Segregate IHCH-7113 waste from other laboratory waste.

o Containers: Use clearly labeled, leak-proof containers for all solid and liquid waste.
o Solid Waste: Includes contaminated gloves, gowns, wipes, and vials.
o Liquid Waste: Includes unused solutions and solvent rinses.

o Sharps: Contaminated needles and syringes must be placed in a designated sharps
container for hazardous waste.

» Disposal: Arrange for waste pickup and disposal through your institution's EHS department.
[7] Depending on local regulations, disposal may need to be handled by a licensed
contractor, especially if the compound is classified as a controlled substance.[3][9]

Visualizations
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Caption: Safe handling workflow for IHCH-7113 from procurement to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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